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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
adsorption of Disperse Orange 30, a common mono-azo dye, onto activated carbon. The
information is compiled from various studies to offer a comprehensive guide for researchers in
environmental science and materials chemistry.

Introduction

Disperse Orange 30 (DO-30) is a synthetic dye extensively used in the textile industry for
coloring materials like polyester and nylon.[1] Due to its chemical stability and low
biodegradability, its presence in industrial effluents poses a significant environmental concern.
[1] Adsorption using activated carbon is a widely recognized and effective method for the
removal of such dyes from aqueous solutions due to the high surface area and porous
structure of the adsorbent.[1] This document outlines the key parameters, experimental
procedures, and expected outcomes for the adsorption of DO-30 on activated carbon.

Data Presentation: Adsorption Parameters and
Isotherm Models

The efficiency of Disperse Orange 30 adsorption onto activated carbon is influenced by
several experimental conditions. The equilibrium data are often analyzed using various
isotherm models to describe the interaction between the dye and the adsorbent.
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Table 1: Summary of Experimental Conditions for Disperse Orange 30 Adsorption

Parameter Investigated Range Optimal Condition Reference
Adsorbent Dosage 019g-04g 04g [1]
Initial Dye Varies with study
_ 50 - 300 mg/L o [1]
Concentration objectives
Contact Time 10 - 150 min 90 min [1]
Room Temperature -
Temperature 60 °C [1]
60 °C
pH 2 - Not specified 2 [2]

Table 2: Adsorption Isotherm Model Parameters for Disperse Orange 30 on Activated Carbon

Isotherm Key L. A
Description Applicability Reference
Model Parameters
Assumes
Best fit for rattan
monolayer
. g_max (mg/g), _ sawdust-based
Langmuir adsorption on a ] [3]
K_L (L/mg) activated carbon.
homogeneous 3]
surface.
Describes Good fit for
multilayer H2S04-
: K_F ((mg/g) : o
Freundlich adsorption on a functionalized [1]
(L/mg)™(1/n)), n ]
heterogeneous activated carbon.
surface. [1]
Considers the
effect of
Better represents
adsorbent- ]
) A T(L/Q),b T adsorption on
Temkin adsorbate ) [1]
(J/mol) ) ) pure activated
interactions on
carbon.[1]
the heat of
adsorption.
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Experimental Protocols

This section details the methodologies for preparing the materials and conducting the
adsorption experiments.

Materials and Equipment

o Adsorbent: Activated Carbon (commercial or prepared). For functionalized activated carbon,
see protocol below.

o Adsorbate: Disperse Orange 30 dye.
o Chemicals: Sulfuric acid (H2S0a4) for functionalization, distilled water.

o Equipment: Magnetic stirrer, oven, centrifuge, UV-Vis spectrophotometer, pH meter, shaker.

Preparation of H2SO4-Functionalized Activated Carbon
(AAC)

e Add 30 ml of concentrated H2SOa to 6 g of powdered pure activated carbon (PAC).[1]

Stir the mixture at 600 rpm for 6 hours at approximately 80 °C.[1]

After the reaction, dilute the mixture with distilled water and wash thoroughly.

Filter the mixture using a vacuum filter.

Dry the resulting H2SOas-functionalized activated carbon (AAC) in an oven at 70 °C overnight.

[1]

Preparation of Disperse Orange 30 Stock Solution

e Prepare a stock solution of Disperse Orange 30 by dissolving a known weight of the dye in
distilled water.

» Prepare a series of standard solutions with concentrations ranging from 10 to 100 mg/L by
diluting the stock solution.[1]
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» Measure the absorbance of each standard solution at the maximum wavelength (A_max) of
450 nm using a UV-Vis spectrophotometer.[1]

e Construct a calibration curve by plotting absorbance versus concentration. The relationship
can be described by the Beer-Lambert law, for example, A =0.0212C.[1]

Batch Adsorption Experiment

o Prepare a series of flasks containing a fixed volume of Disperse Orange 30 solution of a
known initial concentration.

e Add a specific amount of activated carbon (e.g., 0.1 g or 0.4 g) to each flask.[1]

o Agitate the flasks on a shaker at a constant speed (e.g., 700 rpm) for a predetermined
contact time (e.g., 10, 30, 60, 90, 120, 150 min).[1]

» Control the temperature of the experiment as required (e.g., room temperature, 60 °C).[1]

o After the desired contact time, separate the adsorbent from the solution by centrifugation.[1]
o Measure the absorbance of the supernatant at 450 nm using a UV-Vis spectrophotometer.[1]
o Calculate the final concentration of the dye (C_e) using the calibration curve.

e The percentage of dye removal can be calculated using the following equation: Dye Removal
(%) =((C_0-C_e)/C_0)*100 where C_0 is the initial dye concentration and C_e is the
equilibrium dye concentration.

Visualizations
Experimental Workflow for Adsorption Studies

The following diagram illustrates the general workflow for conducting batch adsorption studies
of Disperse Orange 30 on activated carbon.
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Caption: Experimental workflow for the adsorption of Disperse Orange 30.

Logical Relationship of Adsorption Isotherm Analysis

This diagram shows the relationship between the experimental data and the application of
different isotherm models to understand the adsorption mechanism.
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Caption: Logical flow for adsorption isotherm model analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079229#adsorption-isotherms-of-disperse-orange-
30-on-activated-carbon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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